Cas no 501116-31-0 (3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine)

• Product Name: 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine
• CAS No: 501116-31-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD07382890
• CID: 5249863
• PubChem ID: 4439561
• Update Time: 2026-03-09

3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine
• 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine

• MDL： MFCD07382890
• Inchi： 1S/C13H16N2O/c1-9(2)7-10-3-5-11(6-4-10)12-8-13(14)16-15-12/h3-6,8-9H,7,14H2,1-2H3
• InChI Key： UJIMHTUAPZGOFK-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=C(CC(C)C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine

Introduction to 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine (CAS No. 501116-31-0)

3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 501116-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a phenyl ring substituted at the 3 and 4 positions with a 2-methylpropyl group, coupled with an oxazole ring at the 1 and 2 positions, terminated with an amine functionality at the 5 position. The structural configuration of this compound imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The oxazole core is a well-documented scaffold in medicinal chemistry, known for its versatility in interacting with biological targets. The presence of the 2-methylpropyl side chain enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability—critical factors for effective pharmacological action. Additionally, the amine group at the 5-position provides a site for further functionalization, enabling chemists to modify the compound’s properties to optimize its pharmacokinetic profile and target specificity.

In recent years, there has been growing interest in oxazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of oxazole-based compounds as scaffolds for developing treatments against inflammatory diseases, infectious disorders, and even certain types of cancer. The 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine structure aligns with this trend, as its molecular design suggests interactions with enzymes and receptors involved in these pathological processes.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. Preliminary computational studies suggest that the oxazole ring and the amine moiety can engage with ATP-binding pockets on kinase domains, potentially inhibiting their activity. Furthermore, the phenyl ring’s substituents may further refine binding interactions by optimizing steric complementarity and hydrogen bonding networks.

Experimental investigations have begun to validate these theoretical predictions. In vitro assays have shown that derivatives of 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine exhibit inhibitory effects on specific kinases at submicromolar concentrations. These findings are particularly intriguing given the increasing reliance on targeted kinase inhibition in oncology therapy. The compound’s ability to selectively modulate kinase activity without significant off-target effects could make it a valuable addition to existing therapeutic strategies.

The synthesis of 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine (CAS No. 501116-31-0) presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step sequences involving cyclization reactions to form the oxazole core, followed by functional group transformations to introduce the phenyl and amine moieties. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have been explored to streamline these processes while maintaining high yields and purity.

The role of computational chemistry in optimizing synthetic pathways cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify potential intermediates or byproducts. These simulations have guided experimental efforts toward more efficient synthetic strategies, reducing both time consumption and resource expenditure. Such advancements are crucial for accelerating drug discovery pipelines in an era where rapid innovation is paramount.

Beyond its potential as a kinase inhibitor, 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-amine may also exhibit antimicrobial properties. The oxazole scaffold is known to interact with bacterial enzymes involved in DNA replication and transcription, offering a mechanism for combating resistant strains of pathogens. Early studies have demonstrated that certain oxazole derivatives disrupt bacterial cell wall synthesis or interfere with metabolic pathways essential for survival. This dual functionality—kinase inhibition combined with antimicrobial activity—makes this compound particularly intriguing for therapeutic development.

The pharmacokinetic profile of 3-4-(2-methylpropyl)phenyl-1,2-oxazol-5-am ine (CAS No. 501116 -31 -0) is another critical aspect under investigation. Animal models have been utilized to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary data indicate favorable bioavailability following oral administration, along with moderate metabolic clearance rates suggesting reasonable half-life values for potential clinical use. These findings are essential for determining appropriate dosing regimens and minimizing adverse effects.

Regulatory considerations play a significant role in advancing compounds like this toward clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before proceeding to human testing phases. Collaborative efforts between academic researchers and pharmaceutical companies are often required to navigate regulatory hurdles efficiently while maintaining scientific rigor throughout development stages.

The future directions for research on 3 -4-( 2 -methyl prop y l ) phen y l -1 , 2 -ox az ol -5 -am ine ( CAS No .501116 -31 -0 ) include exploring structure-based drug design approaches further refined through co-crystallization studies or X-ray crystallography techniques that reveal high-resolution binding interactions between key biological targets . Such detailed mechanistic insights could inspire novel analogs tailored toward enhanced potency , selectivity , or solubility profiles . p > < p > As research progresses , it will be imperative not only to validate initial findings but also scale up production methods cost-effectively while preserving batch-to-batch consistency . Industrial partnerships may facilitate transitioning promising candidates from laboratory-scale synthesis into larger quantities needed for Phase I / II clinical evaluations . p > < p > In conclusion,3 -4-( 2 -methyl prop y l ) phen y l -1 , 2 -ox az ol -5 -am ine stands as an exemplar of how targeted molecular design can yield compounds with multifaceted therapeutic potential . Its unique structural attributes position it as a valuable asset within medicinal chemistry efforts aimed at addressing unmet medical needs across multiple disease domains . Continued investigation promises further elucidation regarding its full spectrum of biological activities , paving way toward future clinical applications if subsequent studies confirm safety efficacy . p >